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Compound of Interest

Compound Name:
2-Hydroxy(~13~C_6_)benzoic

acid

Cat. No.: B563861 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical and chemical

properties of 13C6-Salicylic Acid, an isotopically labeled form of salicylic acid. This document is

intended to serve as a valuable resource for professionals in research, scientific analysis, and

drug development who utilize stable isotope-labeled compounds in their work.

Introduction
13C6-Salicylic Acid is a stable isotope-labeled analog of salicylic acid, with all six carbon atoms

in the benzene ring substituted with the Carbon-13 isotope. This labeling makes it an invaluable

tool in a variety of research applications, including metabolic studies, pharmacokinetic

analyses, and as an internal standard for quantitative mass spectrometry assays.[1]

Understanding its physical properties is crucial for its proper handling, storage, and application

in experimental settings.

Core Physical and Chemical Properties
The physical properties of 13C6-Salicylic Acid are largely comparable to its unlabeled

counterpart, with the primary difference being its molecular weight due to the presence of the

heavier carbon isotopes.
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The following tables summarize the key quantitative physical and chemical data for both 13C6-

Salicylic Acid and natural abundance salicylic acid for comparative purposes.

Table 1: Physical and Chemical Properties of 13C6-Salicylic Acid

Property Value Source(s)

Molecular Formula ¹³C₆H₆O₃ [2][3]

Molecular Weight 144.08 g/mol [2]

Appearance Off-white to Pale Beige Solid [4]

Melting Point
154-156 °C; 156-159 °C; 158-

161 °C
[4]

Solubility
Soluble in DMSO and

Methanol

Purity ≥97.5% (HPLC)

Storage Temperature 2-8°C or -20°C [4]

Table 2: Physical and Chemical Properties of Salicylic Acid (for comparison)
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Property Value Source(s)

Molecular Formula C₇H₆O₃ [5]

Molecular Weight 138.12 g/mol [5][6]

Appearance White crystalline powder [7]

Melting Point 158-161 °C [7]

Boiling Point ~211 °C (decomposes) [7][8]

Density 1.443 g/cm³ at 20 °C [5][8]

pKa 2.97 [5][6]

Solubility in Water 2.48 g/L at 25 °C [9]

Solubility in Organic Solvents
Soluble in ethanol, ether,

acetone, and chloroform
[5][7]

Experimental Protocols
While specific experimental records for the characterization of each batch of 13C6-Salicylic

Acid are proprietary to the manufacturers, the determination of the physical properties listed

above follows well-established analytical chemistry protocols.

Melting Point Determination: The melting point is typically determined using a digital melting

point apparatus. A small, powdered sample is packed into a capillary tube and heated at a

controlled rate. The temperature range over which the sample melts is recorded.

Purity Analysis (HPLC): High-Performance Liquid Chromatography (HPLC) is a standard

method for assessing the purity of chemical compounds. A solution of the sample is injected

into a column packed with a stationary phase. The components of the sample are separated

based on their differential partitioning between the mobile and stationary phases. A detector

measures the concentration of each component as it elutes from the column, allowing for the

quantification of the main compound and any impurities.

Solubility Assessment: A qualitative assessment of solubility is performed by adding a small

amount of the solute to a given solvent and observing its dissolution. For quantitative
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analysis, a saturated solution is prepared, and the concentration of the dissolved solute is

determined, often using UV-Vis spectroscopy or HPLC.

Structural Confirmation (Mass Spectrometry and NMR): While not a physical property in the

classical sense, the structural integrity and isotopic enrichment of 13C6-Salicylic Acid are

confirmed using mass spectrometry, which will show a mass shift of +6 compared to the

unlabeled compound, and Nuclear Magnetic Resonance (NMR) spectroscopy, which

provides detailed information about the carbon and proton environments within the molecule.

Visualization of Analytical Workflow
The following diagram illustrates a typical workflow for the quality control and characterization

of an isotopically labeled analytical standard like 13C6-Salicylic Acid.
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Figure 1: Analytical Workflow for 13C6-Salicylic Acid Characterization
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This document provides a foundational understanding of the physical properties of 13C6-

Salicylic Acid. For lot-specific data, researchers should always refer to the Certificate of

Analysis provided by the manufacturer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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